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Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the M12 peptide, a novel 12-amino acid

sequence with significant potential for targeted drug delivery to skeletal muscle. M12 has

emerged as a valuable tool for researchers, scientists, and drug development professionals,

particularly in the context of therapies for Duchenne muscular dystrophy (DMD). This document

details the peptide's sequence and structure, summarizes key quantitative data, outlines

experimental protocols, and visualizes its associated signaling pathways.

Core Properties of the M12 Peptide
The M12 peptide is a synthetic 12-mer with the amino acid sequence H-Arg-Arg-Gln-Pro-Pro-

Arg-Ser-Ile-Ser-Ser-His-Pro-OH (RRQPPRSISSHP). Its primary function is to act as a muscle-

homing peptide, preferentially binding to and being internalized by muscle cells. This targeting

ability makes it an attractive candidate for delivering therapeutic payloads directly to skeletal

muscle, thereby increasing efficacy and reducing off-target effects.
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The following tables summarize the available quantitative data regarding the M12 peptide's

performance in key assays.

Parameter Description Value Reference

Sequence
Primary amino acid

sequence

H-Arg-Arg-Gln-Pro-

Pro-Arg-Ser-Ile-Ser-

Ser-His-Pro-OH

[1]

Molecular Formula Chemical formula C59H100N24O17 [1]

Molecular Weight
Mass of one mole of

the peptide
1417.58 g/mol [1]

Table 1: Physicochemical Properties of M12 Peptide

Assay Cell Line
Observatio
n

Fold
Increase
(vs. Non-
targeted)

p-value Reference

Cellular

Uptake of

Nanoparticles

C2C12

Myoblasts

M12

functionalizati

on

significantly

enhanced

nanoparticle

internalization

.

2.44 p ≤ 0.001 [1]

Cellular

Uptake of

Nanoparticles

Human

Skeletal

Myoblasts

M12

demonstrated

high binding

affinity and

enhanced

nanoparticle

uptake.

- - [1]
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Table 2: In Vitro Cellular Uptake Efficiency

Note: Currently, specific binding affinity data (Kd values) and detailed in vivo biodistribution

data presented as a percentage of injected dose per gram of tissue are not readily available in

the public domain for the M12 peptide.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are outlines of key experimental protocols used in the characterization of the M12 peptide.

In Vitro Cellular Uptake Assay via Fluorescence-
Activated Cell Sorting (FACS)
This protocol is designed to quantify the internalization of M12-labeled nanoparticles into

muscle cells.

Cell Culture: C2C12 myoblasts are cultured in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in

a 5% CO2 incubator.

Nanoparticle Incubation: Fluorescently labeled (e.g., with Nile Red) PLGA-PEG

nanoparticles and M12-functionalized PLGA-PEG nanoparticles are incubated with the

C2C12 cells.

Competitive Binding (Control): To confirm receptor-mediated uptake, a control group of cells

is pre-incubated with a high concentration of free M12 peptide to saturate the binding sites

before the addition of M12-functionalized nanoparticles.

Cell Harvesting and Staining: After incubation, cells are washed with phosphate-buffered

saline (PBS), detached, and collected.

FACS Analysis: The fluorescence intensity of the cells is measured using a flow cytometer.

The geometric mean fluorescence intensity is used to quantify the cellular uptake of the

nanoparticles.

In Vivo Biodistribution Analysis via IVIS Imaging
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This protocol assesses the targeting ability of M12-conjugated nanoparticles in a living

organism.

Animal Model: The mdx mouse model of Duchenne muscular dystrophy is typically used.

Nanoparticle Administration: Fluorescently labeled (e.g., with Alexa Fluor 488) nanoparticles,

both with and without M12 functionalization, are administered intravenously to the mice.

In Vivo Imaging: At various time points post-injection, the mice are anesthetized and imaged

using an in vivo imaging system (IVIS) to visualize the biodistribution of the nanoparticles.

Ex Vivo Organ Analysis: After the final imaging time point, the mice are euthanized, and

major organs (heart, quadriceps, gastrocnemius, diaphragm, liver, kidney, spleen) are

harvested.

Fluorescence Quantification: The fluorescence intensity of each organ is measured using the

IVIS system to quantify the accumulation of the nanoparticles in different tissues. The ratio of

fluorescence in muscle to other organs (e.g., liver) is calculated to determine the targeting

efficiency.

Signaling Pathways and Experimental Workflows
The therapeutic potential of M12-mediated drug delivery in DMD is often linked to the

modulation of specific intracellular signaling pathways. One key pathway is the PTEN/Akt

pathway, which is involved in muscle growth and regeneration.

M12-Mediated Delivery of a PTEN Inhibitor
The following diagram illustrates the proposed mechanism of action for M12-functionalized

nanoparticles carrying a PTEN (Phosphatase and Tensin Homolog) inhibitor for the treatment

of DMD.
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Caption: M12-mediated delivery of a PTEN inhibitor to muscle cells.

Experimental Workflow for In Vivo Biodistribution
The following diagram outlines the typical workflow for assessing the in vivo biodistribution of

M12-conjugated nanoparticles.
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Caption: Workflow for in vivo biodistribution analysis of M12 nanoparticles.
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Conclusion
The M12 peptide represents a significant advancement in the field of targeted drug delivery. Its

inherent ability to home to muscle tissue offers a promising strategy to enhance the therapeutic

index of drugs for muscular disorders. Further research to fully quantify its binding affinity and

in vivo distribution will be critical in translating this promising tool into clinical applications. This

guide provides a comprehensive foundation for researchers and drug developers to understand

and utilize the M12 peptide in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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